Cas no 99254-90-7 (1,3-Dichloro-5-Ethynylbenzene)

• Product Name: 1,3-Dichloro-5-Ethynylbenzene
• CAS No: 99254-90-7
• MF: C₈H₄Cl₂
• MW: 171.02336025238
• MDL: MFCD11655753
• CID: 2820959
• PubChem ID: 13823547
• Update Time: 2025-04-21

1,3-Dichloro-5-Ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-ethynylbenzene
• Benzene, 1,3-dichloro-5-ethynyl-
• QVJKOUQZOSCKNE-UHFFFAOYSA-N
• 99254-90-7
• 1,3-dichloro-5-ethynyl-benzene
• EN300-160295
• AKOS005216193
• DTXSID10550521
• AS-59955
• SCHEMBL718951
• CS-0046892
• MFCD11655753
• ZDA25490
• W16114
• 1,3-dichloro-5-ethynyl benzene
• 3,5-Dichlorophenylacetylene
• DTXCID00501305
• 820-857-1
• 1,3-Dichloro-5-Ethynylbenzene

• MDL： MFCD11655753
• Inchi： 1S/C8H4Cl2/c1-2-6-3-7(9)5-8(10)4-6/h1,3-5H
• InChI Key： QVJKOUQZOSCKNE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C#C)C=1)Cl

Computed Properties

• Exact Mass: 169.9690055g/mol
• Monoisotopic Mass: 169.9690055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų